Cas no 26486-13-5 (2-Methyl-4,5-dihydrofuran-3-thiol)

• Product Name: 2-Methyl-4,5-dihydrofuran-3-thiol
• CAS No: 26486-13-5
• Molecular Formula: C₅H₈OS
• Molecular Weight: 116.18142
• CID: 52945

2-Methyl-4,5-dihydrofuran-3-thiol Properties

Names and Identifiers

• 2-Methyl-4,5-dihydrofurane-3-thiol
• 2-METHYL-4.5-DIHYDROFURAN-3-THIOL
• 4,5-dihydro-2-methyl-3-Furanthiol
• 5-methyl-2,3-dihydrofuran-4-thiol
• 2-methyl-3-mercapto-4,5-dihydrofuran
• 2-Methyl-4,5(2H)-Furanthiol-3
• 2-methyl-4,5-dihydro-3-furanthiol
• 3-mercapto-2-methyl-4,5-dihydrofuran

• InChIKey： IHRSRTFITLMUQC-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8OS/c1-4-5(7)2-3-6-4/h7H,2-3H2,1H3
• SMILES： CC1=C(S)CCO1

Computed Properties

• Exact Mass: 116.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.03
• Heavy Atom Count: 7
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 10.2A^2

Experimental Properties

• LogP: 1.56800
• PSA: 48.03000
• Boiling Point: 160.228 °C at 760 mmHg
• Flash Point: 50.705 °C
• FEMA: 4683 | 2-METHYL-4,5-DIHYDROFURAN-3-THIOL
• Density: 1.095

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Dihydrofurans